Cas no 13638-83-0 (Naphthalene,1,4,5,8-tetrabenzoyl- (8CI))

13638-83-0 structure
Product name:Naphthalene,1,4,5,8-tetrabenzoyl- (8CI)
Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1,4,5,8-tetrabenzoyl- (8CI)
- 1,4,5,8-TETRABENZOYL-NAPHTHALENE
- phenyl-(4,5,8-tribenzoylnaphthalen-1-yl)methanone
- 1,4,5,8-Tetrabenzoyl-naphthalin
- 13638-83-0
- 1,4,5,8-tetrabenzoylnaphthalene
- (Naphthalene-1,4,5,8-tetrayl)tetrakis(phenylmethanone)
- FT-0606753
- DTXSID70697603
-
- Inchi: InChI=1S/C38H24O4/c39-35(25-13-5-1-6-14-25)29-21-22-31(37(41)27-17-9-3-10-18-27)34-32(38(42)28-19-11-4-12-20-28)24-23-30(33(29)34)36(40)26-15-7-2-8-16-26/h1-24H
- InChI Key: AHXIPWMNLOHFTN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(C2C=CC=CC=2)=O)=C2C(C(C3C=CC=CC=3)=O)=CC=C(C(C3C=CC=CC=3)=O)C=12)C1C=CC=CC=1
Computed Properties
- Exact Mass: 544.16700
- Monoisotopic Mass: 544.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 8
- Complexity: 806
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3A^2
- XLogP3: 8.5
Experimental Properties
- Refractive Index: 1.672
- PSA: 68.28000
- LogP: 7.76380
Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Security Information
Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Customs Data
- HS CODE:2914399090
- Customs Data:
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Related Literature
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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